Cas no 1270489-25-2 (3-(azetidin-2-yl)-2-chloropyridine)

• Product Name: 3-(azetidin-2-yl)-2-chloropyridine
• CAS No: 1270489-25-2
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 6088908
• PubChem ID: 55294824
• Update Time: 2025-06-13

3-(azetidin-2-yl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-2-yl)-2-chloropyridine
• AKOS006369461
• 1270489-25-2
• EN300-1982840

• Inchi： 1S/C8H9ClN2/c9-8-6(2-1-4-11-8)7-3-5-10-7/h1-2,4,7,10H,3,5H2
• InChI Key： UHHHKKXIOONFTI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1CCN1

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(azetidin-2-yl)-2-chloropyridine

3-(Azetidin-2-yl)-2-Chloropyridine: An Overview of a Versatile Compound (CAS No. 1270489-25-2)

3-(Azetidin-2-yl)-2-chloropyridine (CAS No. 1270489-25-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This molecule, characterized by its azetidine and chloropyridine moieties, offers a promising scaffold for the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthetic routes, and recent research advancements involving this compound.

The azetidine ring, a four-membered cyclic amine, is known for its high reactivity and conformational rigidity. These properties make it an attractive building block in the synthesis of bioactive molecules. The chloropyridine moiety, on the other hand, is a versatile functional group that can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. The combination of these two functional groups in 3-(azetidin-2-yl)-2-chloropyridine provides a unique platform for the design of new drugs with enhanced potency and selectivity.

Recent studies have highlighted the potential of 3-(azetidin-2-yl)-2-chloropyridine as a lead compound in the development of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against certain cancer cell lines. The researchers found that the azetidine ring played a crucial role in enhancing the binding affinity to specific protein targets, while the chloropyridine moiety contributed to the overall stability and bioavailability of the molecules.

In another study, scientists explored the use of 3-(azetidin-2-yl)-2-chloropyridine as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs are involved in numerous biological processes and are often challenging targets for drug discovery due to their large and flat interaction surfaces. The unique structure of 3-(azetidin-2-yl)-2-chloropyridine allowed researchers to design molecules that effectively disrupted specific PPIs, leading to promising results in preclinical models.

The synthetic accessibility of 3-(azetidin-2-yl)-2-chloropyridine has also been a focus of recent research. Several efficient synthetic routes have been developed to access this compound and its derivatives. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which provide high yields and excellent functional group tolerance. These synthetic methods have facilitated the rapid exploration of structure-activity relationships (SAR) and have enabled the identification of optimized lead compounds with improved pharmacological profiles.

Beyond its applications in drug discovery, 3-(azetidin-2-yl)-2-chloropyridine has also shown promise in other areas of medicinal chemistry. For example, researchers have investigated its use as a ligand for metal complexes with potential catalytic or therapeutic applications. The combination of the azetidine and chloropyridine moieties provides a versatile platform for tuning the electronic and steric properties of these complexes, making them suitable for a wide range of applications.

In conclusion, 3-(azetidin-2-yl)-2-chloropyridine (CAS No. 1270489-25-2) is a highly versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and synthetic accessibility make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.